Cas no 1707747-15-6 (1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 1707747-15-6
• MF: C₁₁H₁₈N₆
• MW: 234.300820827484
• CID: 5058965
• Update Time: 2025-06-14

1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• [1-(2-Amino-ethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-diethyl-amine

• Inchi： 1S/C11H18N6/c1-3-16(4-2)10-9-7-15-17(6-5-12)11(9)14-8-13-10/h7-8H,3-6,12H2,1-2H3
• InChI Key： XCBGEGFGPQGCRL-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1=C2C=NN(CCN)C2=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Recent Advances in the Study of 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 1707747-15-6)

The compound 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 1707747-15-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyrimidine derivative is being investigated for its role as a kinase inhibitor, with particular interest in its ability to modulate key signaling pathways involved in cancer and inflammatory diseases. Recent studies have highlighted its promising pharmacological properties, including high selectivity and potency against specific kinase targets.

One of the most notable findings in recent research is the compound's interaction with the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cell proliferation and survival. In vitro studies have demonstrated that 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine effectively inhibits the phosphorylation of downstream targets, leading to reduced tumor growth in preclinical models. These results suggest its potential as a novel therapeutic agent for cancers with dysregulated PI3K signaling, such as breast and prostate cancer.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. These properties make it a viable candidate for further development. Additionally, recent synthetic chemistry efforts have focused on optimizing the compound's structure to enhance its metabolic stability and reduce off-target effects, thereby improving its therapeutic index.

In the context of inflammatory diseases, preliminary studies have shown that 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine can modulate immune responses by targeting specific kinases involved in cytokine production. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile tool for drug discovery. Researchers are now exploring its potential in combination therapies, where it may synergize with existing treatments to overcome resistance mechanisms.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as potential toxicity, drug-drug interactions, and the need for targeted delivery systems must be addressed. Ongoing research aims to elucidate these aspects through advanced in vivo models and structure-activity relationship (SAR) studies. The scientific community remains optimistic about the compound's prospects, given its unique mechanism of action and broad therapeutic potential.

In conclusion, 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 1707747-15-6) represents a promising candidate in the pipeline of kinase inhibitors. Its ability to target multiple disease-relevant pathways underscores its value in both academic and industrial research. As studies progress, this compound may pave the way for innovative treatments in oncology and immunology, addressing unmet medical needs in these fields.